2-[6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide

• IUPAC Name: 2-[6-(3-chloro-4-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C19H19ClN6O3/c1-9-5-6-12(7-13(9)20)25-10(2)11(3)26-15-16(22-18(25)26)23(4)19(29)24(17(15)28)8-14(21)27/h5-7H,8H2,1-4H3,(H2,21,27)
• InChI Key: ALOLXHGSMXSWEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C)C)Cl
• Molecular Formula: C19H19ClN6O3
• Molecular Weight: 414.8 g/mol

Description

2-[6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide is a useful research compound. Its molecular formula is C19H19ClN6O3 and its molecular weight is 414.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Selectivity in Imaging Applications

The synthesis of imidazo[1,2-α]pyridines demonstrates the chemical compound's role in developing high affinity and selective ligands for Peripheral Benzodiazepine Receptors (PBR), potentially utilized for in vivo studies using SPECT (Single Photon Emission Computed Tomography). This application illustrates the compound's utility in advancing imaging techniques for neurological research and diagnostics (Katsifis et al., 2000).

Metabolic Studies and Environmental Impacts

Research into chloroacetamide herbicides, including their metabolism in human and rat liver microsomes, underscores the environmental and health-related implications of these compounds. Understanding their metabolic pathways can inform safety protocols and the development of less harmful agricultural chemicals (Coleman et al., 2000).

Anticonvulsant Activity Research

The anticonvulsant activity of omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives reflects the compound's relevance in neurological disorder treatment research. Identifying compounds with significant anticonvulsant effects is crucial for developing new therapeutic options for epilepsy and related conditions (Aktürk et al., 2002).

Catalytic and Antioxidant Applications

Research into coordination complexes constructed from pyrazole-acetamide derivatives, including their antioxidant activity, highlights the compound's potential in catalytic processes and as a component in antioxidant formulations. This area of study could lead to innovations in both industrial catalysis and the development of antioxidant-rich pharmaceuticals (Chkirate et al., 2019).